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Compound of Interest

Compound Name: 2-(Dimethylamino)propanoic acid

CAS No.: 19701-89-4

Cat. No.: B123415

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Dimethylalanine, a methylated

derivative of the amino acid alanine. Due to the potential for ambiguity, it is crucial to distinguish

N,N-Dimethylalanine from the more common industrial chemical, N,N-Dimethylaniline. This

document focuses exclusively on the alanine derivative, detailing its chemical identity,

physicochemical properties, synthesis methodologies, and potential biological significance.

Chemical Identity: CAS Numbers and Synonyms
N,N-Dimethylalanine exists in several isomeric forms, each with a unique CAS number and set

of synonyms. The distinction between these isomers is critical for experimental accuracy and

reproducibility.
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Isomer CAS Number Synonyms

N,N-Dimethyl-L-alanine 2812-31-9

(S)-2-

(Dimethylamino)propanoic

acid, N(alpha),N(alpha)-

Dimethyl-L-alanine

N,N-Dimethyl-D-alanine 157431-09-9
(R)-2-

(Dimethylamino)propanoic acid

N,N-Dimethyl-DL-alanine Not available
(RS)-2-

(Dimethylamino)propanoic acid

N,N-Dimethyl-β-alanine 6300-04-5

3-(Dimethylamino)propanoic

acid, 3-(N,N-

Dimethylamino)propionic acid

Physicochemical Properties
The addition of two methyl groups to the nitrogen atom of alanine significantly alters its

physicochemical properties compared to the parent amino acid. These changes can influence

its solubility, lipophilicity, and behavior in biological systems.

Property N,N-Dimethyl-L-alanine N,N-Dimethyl-D-alanine

Molecular Formula C5H11NO2 C5H11NO2

Molecular Weight 117.15 g/mol 117.15 g/mol

Density 1.033±0.06 g/cm³ (predicted) 1.033±0.06 g/cm³ (predicted)

Melting Point 184°C Not available

Boiling Point
179.9±23.0 °C at 760 Torr

(predicted)

179.9±23.0 °C at 760 Torr

(predicted)

Solubility
Freely soluble (258 g/L at

25°C, predicted)
Not available
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Synthesis of N,N-Dimethylalanine: Experimental
Protocols
The synthesis of N,N-Dimethylalanine can be achieved through various N-methylation

strategies applied to alanine. Below are detailed methodologies for two common approaches.

Reductive Amination using Formaldehyde and a
Reducing Agent
This is a widely used method for the N-methylation of amino acids.

Methodology:

Dissolution: Dissolve L-alanine (1 equivalent) in an appropriate aqueous or alcoholic solvent.

Addition of Formaldehyde: Add an excess of aqueous formaldehyde (typically 2.5 to 3

equivalents) to the solution.

Introduction of Reducing Agent: Slowly add a reducing agent, such as sodium borohydride or

sodium cyanoborohydride, to the reaction mixture while maintaining a controlled temperature

(often 0°C to room temperature).

Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical

technique, such as thin-layer chromatography (TLC) or nuclear magnetic resonance (NMR)

spectroscopy.

Work-up: Once the reaction is complete, acidify the mixture to decompose any remaining

reducing agent. The product can then be isolated and purified using techniques like ion-

exchange chromatography.

N-methylation using Dimethyl Carbonate (A Green
Chemistry Approach)
Dimethyl carbonate (DMC) is considered a more environmentally friendly methylating agent.

Methodology:
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Reaction Setup: In a sealed reaction vessel, combine L-alanine (1 equivalent) with an

excess of dimethyl carbonate.

Acid Catalysis: Add a catalytic amount of a suitable acid.

Heating: Heat the mixture to a temperature typically ranging from 100°C to 150°C. The

reaction is usually carried out under pressure.

Reaction Time: Maintain the reaction at the elevated temperature for several hours until

completion.

Isolation: After cooling, the excess dimethyl carbonate can be removed under reduced

pressure. The resulting N,N-Dimethyl-L-alanine can be purified by recrystallization or

chromatography.[1]
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General Workflow for N,N-Dimethylalanine Synthesis
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A generalized workflow for the synthesis of N,N-Dimethylalanine.
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Biological Significance and Signaling Pathways
Direct research on the specific biological roles and signaling pathway involvement of N,N-

Dimethylalanine is limited. However, the effects of N-methylation on amino acids are well-

documented in medicinal chemistry and peptide science, allowing for informed hypotheses.

N-methylation of amino acids is a key strategy to enhance the therapeutic properties of

peptides.[2] This modification can lead to:

Increased Metabolic Stability: The N-methyl groups provide steric hindrance, protecting the

adjacent peptide bonds from enzymatic degradation by proteases.[2]

Improved Cell Permeability and Oral Bioavailability: N-methylation increases the lipophilicity

of a molecule, which can enhance its ability to cross cell membranes.[3]

Modulation of Conformation: The presence of N-methyl groups can restrict the

conformational flexibility of peptides, which can lead to a more favorable binding affinity for

their biological targets.[3]

Given these known effects, N,N-Dimethylalanine, when incorporated into peptides or as a

standalone molecule, could potentially influence signaling pathways by altering the stability,

permeability, and receptor binding affinity of bioactive peptides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_N_Methyl_DL_alanine_in_Peptide_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_N_Methyl_DL_alanine_in_Peptide_Synthesis.pdf
https://pubmed.ncbi.nlm.nih.gov/26289381/
https://pubmed.ncbi.nlm.nih.gov/26289381/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Impact of N,N-Dimethylation on Amino Acid Signaling
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A conceptual diagram of how N,N-dimethylation can alter biological activity.

Applications in Research and Drug Development
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The primary application of N,N-Dimethylalanine is as a building block in synthetic organic

chemistry, particularly in the fields of peptide and peptidomimetic synthesis. Its incorporation

into peptide chains is a strategy to overcome the limitations of peptide-based drugs, such as

poor metabolic stability and low cell permeability.[2] Researchers and drug development

professionals can utilize N,N-Dimethylalanine to:

Design novel peptides with enhanced pharmacokinetic properties.

Probe the structure-activity relationships of bioactive peptides by systematically replacing

native amino acids with their N,N-dimethylated counterparts.

Develop more stable and orally bioavailable peptide-based therapeutics.

In conclusion, while N,N-Dimethylalanine is not as extensively studied as its parent amino acid,

its unique properties make it a valuable tool for chemists and pharmacologists. The

methodologies and conceptual frameworks presented in this guide offer a solid foundation for

its synthesis and application in scientific research and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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